![molecular formula C12H17N3O2 B7578582 5-(3,5-Dimethylpiperidin-1-yl)pyrazine-2-carboxylic acid](/img/structure/B7578582.png)
5-(3,5-Dimethylpiperidin-1-yl)pyrazine-2-carboxylic acid
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Overview
Description
5-(3,5-Dimethylpiperidin-1-yl)pyrazine-2-carboxylic acid is a chemical compound that has garnered significant attention in scientific research due to its unique properties and potential applications.
Scientific Research Applications
5-(3,5-Dimethylpiperidin-1-yl)pyrazine-2-carboxylic acid has been the subject of extensive scientific research due to its potential applications in various fields such as drug discovery, materials science, and biochemistry. In drug discovery, this compound has been shown to have potent antitumor activity and could be used as a starting point for the development of new cancer therapies. In materials science, it has been used as a building block for the synthesis of novel polymers and materials with unique properties. In biochemistry, it has been used as a tool to study the function of various proteins and enzymes.
Mechanism of Action
The mechanism of action of 5-(3,5-Dimethylpiperidin-1-yl)pyrazine-2-carboxylic acid is complex and not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and proteins involved in cellular processes such as DNA replication and protein synthesis. This leads to the disruption of normal cellular function and ultimately cell death.
Biochemical and Physiological Effects:
Studies have shown that this compound has a number of biochemical and physiological effects. These include the inhibition of cell growth and proliferation, induction of apoptosis, and disruption of mitochondrial function. It has also been shown to have anti-inflammatory properties and could be used to treat various inflammatory conditions.
Advantages and Limitations for Lab Experiments
One of the main advantages of 5-(3,5-Dimethylpiperidin-1-yl)pyrazine-2-carboxylic acid is its versatility in terms of its potential applications in various fields. It is also relatively easy to synthesize and can be obtained in high yields. However, one of the main limitations is its toxicity, which can make it difficult to work with in certain lab settings. It is also important to note that further research is needed to fully understand its mechanisms of action and potential side effects.
Future Directions
There are many potential future directions for research on 5-(3,5-Dimethylpiperidin-1-yl)pyrazine-2-carboxylic acid. One area of interest is the development of new cancer therapies based on this compound. Another potential direction is the synthesis of new materials and polymers with unique properties using this compound as a building block. Additionally, further research is needed to fully understand its mechanisms of action and potential side effects, which could lead to the development of safer and more effective treatments.
Synthesis Methods
The synthesis of 5-(3,5-Dimethylpiperidin-1-yl)pyrazine-2-carboxylic acid involves the reaction of 3,5-dimethylpiperidin-1-amine with pyrazine-2-carboxylic acid in the presence of a suitable catalyst. The reaction is typically carried out in a solvent such as ethanol or methanol and requires careful control of temperature and reaction time to achieve high yields.
properties
IUPAC Name |
5-(3,5-dimethylpiperidin-1-yl)pyrazine-2-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17N3O2/c1-8-3-9(2)7-15(6-8)11-5-13-10(4-14-11)12(16)17/h4-5,8-9H,3,6-7H2,1-2H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FPFVWVGVNYCUMA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC(CN(C1)C2=NC=C(N=C2)C(=O)O)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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